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Compound of Interest

Compound Name: Fencamine-d3

Cat. No.: B15145624

A Comprehensive Overview for Researchers,
Scientists, and Drug Development Professionals

This technical guide provides an in-depth resource for researchers, scientists, and drug
development professionals interested in Fencamine-d3. It outlines commercial sources for this
research compound, its core technical specifications, and relevant experimental contexts for its
investigation, including its mechanism of action and associated signaling pathways.

Commercial Availability

Fencamine-d3 is available from several commercial suppliers specializing in research
chemicals and stable isotope-labeled compounds. Researchers should inquire directly with
these suppliers for current stock, pricing, and detailed certificates of analysis.
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Supplier Website Contact . Notes
Information

Offers Fencamine-d3
Alfa Chemistry --INVALID-LINK-- Available on website for research purposes.

[1]

Provides highly pure

Fencamine-d3 and
Pharmaffiliates --INVALID-LINK-- Available on website lists its CAS number

and molecular

formula.[2]

Lists Fencamine-d3
A2B Chem --INVALID-LINK-- Available on website for research use only.

[3]

Provides Fencamine
Santa Cruz ) ] (unlabeled) and its
Biotechnology --INVALID-LINK-- Available on website basic chemical data.

[4]

Technical Data

Fencamine-d3 is the deuterated form of Fencamine, a psychostimulant of the amphetamine
class.[5] The deuterium labeling makes it suitable for use as an internal standard in quantitative
mass spectrometry-based analyses, such as in pharmacokinetic studies.
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Property Value Reference
Chemical Name Fencamine-d3 [2]
CAS Number 1346598-20-6 [2]
Molecular Formula C20H25D3N602 [2]
Molecular Weight 387.49 g/mol [2]

3,7-Dihydro-1,3,7-trimethyl-8-
2-[methyl-d3(1-methyl-2-

Synonyms l12- y (_ Y ) N/A
phenylethyl)amino]ethyl]Jamino]

-1H-purine-2,6-dione

Storage 2-8°C Refrigerator [2]

Applications Labeled Fencamine, Analeptic [2]

Mechanism of Action and Signaling Pathways

Fencamine acts as an indirect dopamine agonist.[5] Its primary mechanism of action involves
the inhibition of the dopamine transporter (DAT), which is responsible for the reuptake of
dopamine from the synaptic cleft into presynaptic neurons. By blocking DAT, Fencamine
increases the extracellular concentration of dopamine, leading to its stimulant effects. This
mechanism is similar to that of other amphetamines.

Recent research has highlighted the role of the trace amine-associated receptor 1 (TAAR1), an
intracellular G-protein coupled receptor, in mediating the effects of amphetamines.
Amphetamines can enter the presynaptic neuron and activate TAAR1, which in turn modulates
DAT function through protein kinase A (PKA) and protein kinase C (PKC) signaling. This can
lead to both the internalization of DAT and reverse transport (efflux) of dopamine.

Below are diagrams illustrating the key signaling pathways associated with Fencamine's
mechanism of action, based on the known effects of amphetamines.
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Fencamine's primary mechanism of action at the dopamine transporter (DAT).
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Intracellular signaling cascade following Fencamine/Amphetamine activation of TAAR1.
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TAAR1-mediated signaling cascade initiated by amphetamine-like compounds.

Experimental Protocols

Given that Fencamine's primary target is the dopamine transporter, standard in vitro assays to
characterize DAT function are highly relevant for studying the effects of Fencamine-d3. The

following are generalized protocols that can be adapted for this purpose.

Dopamine Transporter (DAT) Uptake Inhibition Assay
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This assay measures the ability of a compound to inhibit the uptake of dopamine into cells
expressing DAT.

Materials:

o Cells stably or transiently expressing human DAT (e.g., HEK293-hDAT or CHO-hDAT cells)
o 96-well cell culture plates

o Assay buffer (e.g., Krebs-Ringer-HEPES buffer)

e [3H]-Dopamine (radiolabeled dopamine)

» Fencamine-d3 or unlabeled Fencamine

e Scintillation fluid

e Microplate scintillation counter

Procedure:

o Cell Plating: Plate DAT-expressing cells in a 96-well plate and grow to confluence.

e Pre-incubation: Wash the cells with assay buffer. Pre-incubate the cells with varying
concentrations of Fencamine (or Fencamine-d3) for 10-20 minutes at room temperature or
37°C. Include a vehicle control (no compound) and a positive control inhibitor (e.g.,
GBR12909 or cocaine).

o Dopamine Uptake: Add a fixed concentration of [3H]-Dopamine to each well and incubate for
a short period (e.g., 5-10 minutes) at 37°C.

o Termination: Terminate the uptake by rapidly washing the cells with ice-cold assay buffer to
remove extracellular [H]-Dopamine.

» Lysis and Scintillation Counting: Lyse the cells and add scintillation fluid.

o Data Analysis: Measure the radioactivity in a microplate scintillation counter. The amount of
radioactivity is proportional to the amount of dopamine taken up by the cells. Calculate the
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ICso0 value for Fencamine by plotting the percent inhibition of dopamine uptake against the
log concentration of Fencamine.

Dopamine Efflux Assay

This assay determines if a compound can induce the reverse transport (efflux) of dopamine
from cells.

Materials:

e Same as for the uptake inhibition assay.

Procedure:

o Cell Plating: Plate DAT-expressing cells as described above.

o Loading with Radiolabeled Dopamine: Pre-load the cells by incubating them with [3H]-
Dopamine for 30-60 minutes at 37°C.

o Washing: Wash the cells extensively with assay buffer to remove extracellular [3H]-
Dopamine.

 Induction of Efflux: Add varying concentrations of Fencamine to the cells and incubate for 10-
30 minutes at 37°C.

o Sample Collection: Collect the supernatant (extracellular buffer) from each well.
» Lysis and Scintillation Counting: Lyse the cells remaining in the wells.

o Data Analysis: Measure the radioactivity in both the supernatant and the cell lysate.
Calculate the percentage of [*H]-Dopamine released into the supernatant relative to the total
amount of [3H]-Dopamine (supernatant + lysate). Plot the percentage of efflux against the log
concentration of Fencamine to determine the ECso value.
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General workflow for in vitro characterization of Fencamine-d3's effect on DAT.
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Workflow for key in vitro assays to study Fencamine-d3's effects on DAT.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15145624?utm_src=pdf-body-img
https://www.benchchem.com/product/b15145624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Fencamine-d3 in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15145624#commercial-suppliers-of-fencamine-d3-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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